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Compound of Interest

Compound Name: 2-Propyl-1,3-oxathiolane

Cat. No.: B15482759

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for the safety of
personnel and the protection of the environment. This guide provides essential safety and
logistical information for the proper disposal of 2-Propyl-1,3-oxathiolane, tailored for
researchers, scientists, and drug development professionals.

Key Safety and Hazard Information

2-Propyl-1,3-oxathiolane is a flammable liquid and vapor that can cause serious eye irritation
and may lead to drowsiness or dizziness.[1] Adherence to proper handling and disposal
protocols is critical to mitigate these risks.
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Property Data Reference

H225: Highly flammable liquid

and vapour. H319: Causes

GHS Hazard Statements serious eye irritation. H336: [1]
May cause drowsiness or
dizziness.

GHS Pictograms Flame, Exclamation mark [1]

Keep container tightly closed
in a dry and well-ventilated

Storage place. Keep away from heat [1]
and sources of ignition. Handle

and store under inert gas.

Incompatibilities Strong oxidizing agents. [2]

Experimental Protocol for Disposal

This protocol outlines the step-by-step procedure for the safe disposal of 2-Propyl-1,3-
oxathiolane waste.

1. Personal Protective Equipment (PPE) and Safety Precautions:

o Wear appropriate PPE, including chemical-resistant gloves (e.qg., nitrile), safety goggles, and
a lab coat.[3]

e Conduct all handling and disposal operations within a certified chemical fume hood to avoid
inhalation of vapors.[2]

o Ensure an emergency eyewash station and safety shower are readily accessible.[3]

o Keep away from heat, sparks, open flames, and hot surfaces. Use only non-sparking tools.

[1]

2. Waste Segregation and Containerization:
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Designate a specific, properly labeled waste container for 2-Propyl-1,3-oxathiolane and its
contaminated materials.

The container must be chemically compatible with the waste and have a secure, leak-proof
closure.[4]

Do not mix 2-Propyl-1,3-oxathiolane waste with incompatible chemicals, such as strong
oxidizing agents.[2][5]

Waste containers should be filled to no more than 90% of their capacity.[6]
. Waste Collection and Storage:

Collect all waste, including unused 2-Propyl-1,3-oxathiolane, contaminated consumables
(e.q., pipette tips, wipes), and rinsing solvents, in the designated waste container.

Store the sealed waste container in a designated satellite accumulation area (SAA).[5]

The SAA must be in a well-ventilated area, away from ignition sources, and inspected weekly
for any signs of leakage.[4][5]

. Disposal Procedure:

All chemical waste must be disposed of through your institution's Environmental Health and
Safety (EHS) office or a licensed hazardous waste disposal contractor.[7]

Do not dispose of 2-Propyl-1,3-oxathiolane down the drain or in regular trash.[4]

Follow your institution's specific procedures for requesting a hazardous waste pickup. This
typically involves completing a waste manifest form detailing the contents of the container.

. Spill and Emergency Procedures:
In case of a spill, evacuate the area and eliminate all ignition sources.[1]

For small spills, absorb the material with a non-combustible absorbent (e.g., vermiculite, dry
sand) and place it in the designated waste container.
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+ For large spills, or if you are unsure how to proceed, contact your institution's EHS office
immediately.

¢ In case of eye contact, immediately flush with plenty of water for at least 15 minutes and
seek medical attention.[2] If inhaled, move to fresh air and seek medical attention.[1]

Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of 2-Propyl-1,3-
oxathiolane.

Step 1:
Don Personal Protective Equipment (PPE)

i

Emergency: Spill or Exposure

Step 2:
Handle waste in a chemical fume hood

Follow Emergency Procedures

l ] In Case of Emergency

Step 3:
Segregate 2-Propyl-1,3-oxathiolane waste

Step 4:

Use a labeled, compatible waste container

Step 5:
Store sealed container in a Satellite Accumulation Area (SAA)

Step 6:

Arrange for pickup by Environmental Health & Safety (EHS)

Figure 1: 2-Propyl-1,3-oxathiolane Disposal Workflow

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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